(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C22H17F4N7O/c23-14-5-7-15(8-6-14)33-20-18(29-30-33)19(27-13-28-20)31-9-11-32(12-10-31)21(34)16-3-1-2-4-17(16)22(24,25)26/h1-8,13H,9-12H2
• InChI Key: QEAOLSUXTMFHFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)C(=O)C5=CC=CC=C5C(F)(F)F
• Molecular Formula: C22H17F4N7O
• Molecular Weight: 471.4 g/mol
• CAS No.: 920385-97-3

Description

(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone is a synthetic small molecule belonging to the class of 3H-[1,2,3]triazolo[4,5-d]pyrimidine compounds. This chemical scaffold has been identified in patent literature as a potent inhibitor of key signaling pathways in cells, specifically targeting mTOR kinase and PI3 kinase (Phosphoinositide 3-kinase) . The simultaneous inhibition of these kinases makes compounds of this structural class valuable tools for investigating complex disease processes. The core 3H-[1,2,3]triazolo[4,5-d]pyrimidine structure provides a versatile platform for chemical modification, allowing for fine-tuning of biological activity and selectivity. The specific substitution pattern of this molecule—featuring a 4-fluorophenyl group on the triazolo ring and a 2-(trifluoromethyl)benzoyl group on the piperazine—is designed to optimize its interaction with the target enzymes and its overall pharmacological profile . Its primary research application is in the field of oncology, where aberrant mTOR and PI3K signaling is a common driver of tumor growth, survival, and proliferation. Researchers utilize this compound to study its effects on cancer cell lines and in disease models, particularly for investigating potential therapeutic interventions for cancers such as renal cell carcinoma and acute lymphoblastic leukemia . The molecular formula is C23H18F4N8O, based on its structure, and it is supplied for research purposes. This product is intended for laboratory research by qualified professionals only. It is not intended for diagnostic, therapeutic, or any other human use. Please refer to the product's Certificate of Analysis for specific data on batch-specific purity and characterization.

Biological Activity

The compound (4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone is a complex organic molecule with potential biological activity. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{19}F_2N_7O$ with a molecular weight of 435.4 g/mol. The structure includes a triazole moiety, which is known for its diverse biological activities.

Biological Activity Overview

Research indicates that compounds containing triazole and pyrimidine derivatives exhibit various biological activities, including:

• Anticancer Effects : Triazole derivatives have been shown to inhibit tumor growth by targeting specific kinases involved in cancer progression.
• Antimicrobial Properties : The presence of fluorine atoms enhances the lipophilicity and biological activity against microbial pathogens.
• Anti-inflammatory Effects : Some derivatives exhibit anti-inflammatory properties by modulating inflammatory pathways.

The mechanism by which this compound exerts its biological effects primarily involves interaction with specific molecular targets:

• Kinase Inhibition : The compound may inhibit fibroblast growth factor receptors (FGFRs), which are crucial in cancer cell proliferation and survival.
• Cell Signaling Pathways : It potentially interferes with pathways related to inflammation and cell growth.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Inhibition of FGFR1 activity
Antimicrobial	Activity against selected bacterial strains
Anti-inflammatory	Reduction in inflammatory markers

Case Study: Anticancer Activity

A study evaluated the anticancer potential of similar triazole derivatives against various cancer cell lines using MTT assays. The results indicated that compounds with similar structural features showed significant cytotoxicity against H460 and HCT116 cell lines, suggesting that the triazolo[4,5-d]pyrimidine scaffold is effective in inhibiting cancer cell viability.

Table 2: Cytotoxicity Results

Compound ID	Cell Line	IC50 (μM)	Reference
A1	H460	15
A5	HCT116	10
B2	HeLa	20

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications to the piperazine ring and substitution patterns on the triazole significantly influence the biological activity of the compound. For instance, introducing electron-withdrawing groups like trifluoromethyl enhances potency by improving binding affinity to target proteins.

Comparison with Similar Compounds

Comparison with Structural Analogs

The target compound shares structural similarities with several derivatives documented in the evidence. Key comparisons are outlined below:

Structural Variations and Physicochemical Properties

Compound ID	R1 (Triazolo Substituent)	R2 (Methanone/Other Substituent)	Molecular Formula	Molecular Weight	Key Features	Source
Target Compound	4-fluorophenyl	2-(trifluoromethyl)phenyl	C23H18F4N7O	467.42*	High lipophilicity; potential CNS activity	Hypothetical
	4-methylphenyl	4-(trifluoromethyl)phenyl	C23H20F3N7O	467.455	Increased steric bulk at R2 position	ChemSpider ID: 20964901
	4-methoxyphenyl	4-fluorophenyl (ethanone)	C23H20FN7O2	461.44*	Methoxy group enhances solubility	RN: 946314-75-6
	3-fluorophenyl	2-methoxyphenyl	C22H20FN7O2	433.4	Reduced molecular weight; polar substituents	RN: 920367-03-9

Note: Molecular weights marked with * are inferred based on structural similarity due to incomplete data in evidence.

Key Observations:

Substituent Position Effects :

• The 2-(trifluoromethyl)phenyl group in the target compound (vs. 4-(trifluoromethyl)phenyl in ) may reduce steric hindrance, favoring interactions with planar binding pockets .
• 3-Fluorophenyl () vs. 4-fluorophenyl (target): The meta-fluorine position could alter electronic effects, impacting target affinity .

Methoxy groups () improve aqueous solubility but may reduce membrane permeability compared to trifluoromethyl groups .

Molecular Weight and Lipophilicity :

• The target compound (MW ~467) is heavier than ’s derivative (MW 433.4), likely due to the trifluoromethyl group’s contribution to lipophilicity .

Hypothesized Bioactivity Based on Structural Analogues

• Anticancer Potential: Triazolopyrimidines are known to inhibit kinases (e.g., Aurora kinases) and induce apoptosis. The target compound’s fluorinated groups may enhance binding to ATP-binding pockets .
• Ferroptosis Induction : highlights that fluorinated compounds can sensitize cancer cells to ferroptosis. The trifluoromethyl group in the target compound may amplify oxidative stress in tumors .
• Metabolic Stability : Piperazine-linked compounds often exhibit improved pharmacokinetics, but the 2-(trifluoromethyl)phenyl group could slow hepatic metabolism compared to methoxy-substituted analogs .